Cas no 2229030-88-8 (2-3-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenol)

• Product Name: 2-3-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenol
• CAS No: 2229030-88-8
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 5866086
• PubChem ID: 165695190
• Update Time: 2025-08-01

2-3-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-3-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenol
• 2229030-88-8
• 2-[3-(aminomethyl)-2,2-dimethylcyclopropyl]-3-chlorophenol
• EN300-1975660

• Inchi： 1S/C12H16ClNO/c1-12(2)7(6-14)11(12)10-8(13)4-3-5-9(10)15/h3-5,7,11,15H,6,14H2,1-2H3
• InChI Key： WKNAQMSNCSWVFW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C1C(CN)C1(C)C)O

Computed Properties

• Exact Mass: 225.0920418g/mol
• Monoisotopic Mass: 225.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-3-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenol

Introduction to 2-3-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenol (CAS No. 2229030-88-8)

2-3-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenol, identified by the Chemical Abstracts Service Number (CAS No.) 2229030-88-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural framework comprising a cyclopropyl group, an amine-substituted phenol, and a chlorophenolic moiety, has garnered attention due to its potential biological activities and mechanistic implications in drug design. The compound’s architecture suggests functionalities that may interact with biological targets in novel ways, making it a subject of considerable research interest.

The structural motif of 2-3-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenol incorporates several key features that contribute to its pharmacological relevance. The cyclopropyl ring, a three-membered carbon structure, is known for its rigidity and ability to occupy small binding pockets in proteins, often enhancing binding affinity. The presence of an amine group at the 3-position of the cyclopropyl ring introduces basicity and potential hydrogen bonding capabilities, which can modulate interactions with acidic or polar residues in biological targets. Additionally, the chlorophenol moiety at the 3-position of the phenolic ring adds electronic and steric effects that can influence the compound’s reactivity and binding properties.

In recent years, there has been growing interest in developing small molecules that can modulate protein-protein interactions (PPIs), which are critical for numerous biological processes but are challenging to target with traditional drugs. The unique structural features of 2-3-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenol make it a promising candidate for this purpose. Specifically, the cyclopropyl group and the amine-substituted phenol could serve as scaffolds for designing molecules that disrupt or stabilize PPIs involved in diseases such as cancer, inflammation, and neurodegeneration.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Computational studies have suggested that modifications to the amine-substituted phenol moiety could enhance binding affinity to specific protein targets. For instance, computational modeling has indicated that subtle changes to the amine group could optimize hydrogen bonding interactions with residues in protein active sites. Furthermore, the chlorophenol part of the molecule could serve as a recognition element that selectively engages with particular biological targets.

Experimental investigations have begun to explore the biological activity of 2-3-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenol. Preliminary studies have shown that this compound exhibits inhibitory effects on certain enzymes and receptors relevant to disease pathways. For example, early pharmacological screening has identified activity against enzymes involved in inflammation and cell proliferation, suggesting potential therapeutic applications in conditions such as arthritis and cancer. These findings underscore the importance of further exploration into this molecule’s pharmacological profile.

The synthesis of 2-3-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenol presents both challenges and opportunities for medicinal chemists. The cyclopropyl ring is notoriously difficult to functionalize due to its strain and reactivity constraints. However, advances in synthetic methodology have made it possible to introduce various substituents onto this motif while maintaining its integrity. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing complex cyclic structures like those found in this compound.

The presence of both an amine and a chloro substituent provides multiple points for chemical modification. This dual functionality allows medicinal chemists to fine-tune the properties of 2-3-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenol through derivatization strategies aimed at improving solubility, bioavailability, metabolic stability, and target engagement. For instance, conjugating the amine group with other biomolecules or introducing additional polar groups could enhance interactions with biological targets while minimizing off-target effects.

In conclusion,2-3-(aminomethyl)-2,2-dimethylcyclopropyl-3-chlorophenol (CAS No. 2229030-88-8) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups offers opportunities for designing molecules that modulate critical biological processes through precise targeting of protein-protein interactions or enzyme inhibition. As research continues to uncover new therapeutic applications for small molecules like this one,the development of innovative synthetic strategies will be essential for optimizing its pharmacological properties and advancing it toward clinical development.